Cas no 68133-07-3 (POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL)

• Product Name: POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL
• CAS No: 68133-07-3
• MF: C₂₆H₄₂O₁₃
• MW: 562.603889942169
• CID: 968991
• PubChem ID: 176247
• Update Time: 2025-06-08

POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL Chemical and Physical Properties

Names and Identifiers

• 2-benzofuran-1,3-dione,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,hexanedioic acid,1-(2-hydroxypropoxy)propan-2-ol
• DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID
• PHTHALIC ANHYDRIDE], POLYOL
• Hexanedioic acid,polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol,1,3-isobenzofurandione and 1,1'-oxybis[2-propanol]
• 2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol
• 68133-07-3
• POLY[TRIMETHYLOLPROPANE/DI(PROPYLENE GLYCOL)-ALT-ADIPIC ACID/PHTHALIC ANHYDRIDE], POLYOL

• Inchi： 1S/C8H4O3.C6H10O4.2C6H14O3/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-5(7)3-9-4-6(2)8;1-2-6(3-7,4-8)5-9/h1-4H;1-4H2,(H,7,8)(H,9,10);5-8H,3-4H2,1-2H3;7-9H,2-5H2,1H3
• InChI Key： OODDSGCGIVJJFS-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CC.O(CC(C)O)CC(C)O.OC(CCCCC(=O)O)=O.O1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 562.26254139g/mol
• Monoisotopic Mass: 562.26254139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 419
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 228Ų

Experimental Properties

• Density: 1.11 g/mL at 25 °C(lit.)
• Melting Point: <−25 °C(lit.)
• Boiling Point: >250 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.472(lit.)